Cas no 2490435-75-9 (6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride)
6,6-Difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride is a structurally unique spirocyclic amine derivative characterized by its difluorinated and methyl-substituted framework. The incorporation of two fluorine atoms at the 6-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The spiro[3.3]heptane core contributes to conformational rigidity, potentially improving binding selectivity in biological targets. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its ability to modulate physicochemical and pharmacokinetic profiles. Its synthetic versatility allows for further functionalization, enabling applications in drug discovery and agrochemical research.
2490435-75-9 structure
Product Name:6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride
CAS No:2490435-75-9
MF:C8H14ClF2N
MW:197.65326833725
MDL:MFCD32852591
CID:5669586
PubChem ID:155820986
Update Time:2025-07-02
6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-27118157
- 2,2-Difluoro-6-methylspiro[3.3]heptan-6-amine;hydrochloride
- 2490435-75-9
- 6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride
- 6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride
-
- MDL： MFCD32852591
- Inchi： 1S/C8H13F2N.ClH/c1-6(11)2-7(3-6)4-8(9,10)5-7;/h2-5,11H2,1H3;1H
- InChI Key： PYRTWRQBOZIPRX-UHFFFAOYSA-N
- SMILES： Cl.FC1(CC2(C1)CC(C)(C2)N)F
Computed Properties
- Exact Mass: 197.0782835g/mol
- Monoisotopic Mass: 197.0782835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27118157-0.05g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95.0% | 0.05g |
$344.0 | 2025-03-20 | |
| Enamine | EN300-27118157-0.1g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95.0% | 0.1g |
$515.0 | 2025-03-20 | |
| Enamine | EN300-27118157-0.25g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95.0% | 0.25g |
$735.0 | 2025-03-20 | |
| Enamine | EN300-27118157-0.5g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95.0% | 0.5g |
$1158.0 | 2025-03-20 | |
| Enamine | EN300-27118157-1.0g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95.0% | 1.0g |
$1485.0 | 2025-03-20 | |
| Enamine | EN300-27118157-2.5g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95.0% | 2.5g |
$2912.0 | 2025-03-20 | |
| Enamine | EN300-27118157-5.0g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95.0% | 5.0g |
$4309.0 | 2025-03-20 | |
| Enamine | EN300-27118157-10.0g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95.0% | 10.0g |
$6390.0 | 2025-03-20 | |
| Enamine | EN300-27118157-1g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95% | 1g |
$1485.0 | 2023-09-11 | |
| Enamine | EN300-27118157-5g |
6,6-difluoro-2-methylspiro[3.3]heptan-2-amine hydrochloride |
2490435-75-9 | 95% | 5g |
$4309.0 | 2023-09-11 |
6,6-difluoro-2-methylspiro3.3heptan-2-amine hydrochloride Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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